Cas no 2194849-40-4 (3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one
• CAS No: 2194849-40-4
• MF: C₁₇H₁₇N₅O₃S
• MW: 371.413581609726
• CID: 6269064
• PubChem ID: 131703414
• Update Time: 2025-07-15

3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one
• 3-[2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethyl]quinazolin-4-one
• AKOS040705692
• F6574-0759
• 3-(2-(4-((1,3,4-thiadiazol-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one
• 2194849-40-4
• 3-{2-oxo-2-[4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-yl]ethyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C17H17N5O3S/c23-15(9-22-10-18-14-4-2-1-3-13(14)16(22)24)21-7-5-12(6-8-21)25-17-20-19-11-26-17/h1-4,10-12H,5-9H2
• InChI Key： FDZMTTKHXLBYDO-UHFFFAOYSA-N
• SMILES： S1C=NN=C1OC1CCN(C(CN2C=NC3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Exact Mass: 371.10521059g/mol
• Monoisotopic Mass: 371.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 116Ų

Additional information on 3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one (CAS: 2194849-40-4)

The compound 3-{2-oxo-2-4-(1,3,4-thiadiazol-2-yloxy)piperidin-1-ylethyl}-3,4-dihydroquinazolin-4-one (CAS: 2194849-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2194849-40-4, which combines a quinazolinone core with a thiadiazole-containing piperidine moiety. This hybrid structure has been shown to exhibit promising activity against a range of biological targets, particularly in the context of kinase inhibition. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the compound's binding affinity and selectivity profiles.

In vitro and in vivo studies have demonstrated that 2194849-40-4 possesses potent inhibitory effects on specific protein kinases involved in cancer cell proliferation and inflammatory pathways. Notably, the compound has shown nanomolar-level activity against several clinically relevant kinase targets, with a favorable toxicity profile in preliminary animal models. These findings suggest its potential as a lead compound for the development of novel anticancer and anti-inflammatory agents.

The synthesis of 2194849-40-4 has been optimized in recent work, with several research groups reporting improved yields and purity through modified synthetic routes. Key advancements include the development of more efficient coupling reactions between the quinazolinone and thiadiazole-piperidine components, as well as the implementation of novel purification techniques to enhance compound stability.

Pharmacokinetic studies have revealed that 2194849-40-4 exhibits reasonable oral bioavailability and metabolic stability, though further structural modifications may be required to optimize its drug-like properties. Current research efforts are focused on understanding the compound's structure-activity relationships (SAR) to guide the design of more potent and selective derivatives.

From a mechanistic perspective, recent crystallographic studies have provided atomic-level insights into how 2194849-40-4 interacts with its biological targets. These structural analyses have identified key hydrogen bonding and hydrophobic interactions that contribute to the compound's binding affinity, offering valuable information for future drug design efforts.

Looking forward, 2194849-40-4 represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is exploring its potential applications beyond oncology, including in neurodegenerative diseases and autoimmune disorders. The compound's unique chemical features and demonstrated biological activity position it as an important focus area for future medicinal chemistry research.